Cas no 1772-51-6 (3,4-bis(4-chlorophenyl)cyclopentanone)

• Product Name: 3,4-bis(4-chlorophenyl)cyclopentanone
• CAS No: 1772-51-6
• MF: C₁₇H₁₄Cl₂O
• MW: 305.198462963104
• CID: 1364014
• PubChem ID: 254057
• Update Time: 2025-04-20

3,4-bis(4-chlorophenyl)cyclopentanone Chemical and Physical Properties

Names and Identifiers

• 3,4-bis(4-chlorophenyl)cyclopentanone
• Cyclopentanone, 3,4-bis(p-chlorophenyl)-
• 3,4-bis(4-chlorophenyl)cyclopentan-1-one
• NSC 77731
• Cyclopentanone,4-bis(p-chlorophenyl)-
• 1772-51-6
• DTXSID10291745
• NSC-77731
• DS-010726
• NSC77731

• Inchi： 1S/C17H14Cl2O/c18-13-5-1-11(2-6-13)16-9-15(20)10-17(16)12-3-7-14(19)8-4-12/h1-8,16-17H,9-10H2
• InChI Key： VEDGQEIDQPRZNY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1CC(CC1C1C=CC(=CC=1)Cl)=O

Computed Properties

• Exact Mass: 304.04232
• Monoisotopic Mass: 304.0421705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes